Cas no 3513-02-8 (Metaplexigenin)
Metaplexigenin structure
Product Name:Metaplexigenin
CAS No:3513-02-8
MF:C23H34O7
MW:422.511868000031
CID:2007655
Update Time:2025-03-28
Metaplexigenin Chemical and Physical Properties
Names and Identifiers
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- Metaplexigenin
- (17S)-12β-Acetyloxy-3β,8,14,17-tetrahydroxypregn-5-en-20-one
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- Inchi: 1S/C23H34O7/c1-13(24)21(27)9-10-23(29)20(21,4)18(30-14(2)25)12-17-19(3)7-6-16(26)11-15(19)5-8-22(17,23)28/h5,16-18,26-29H,6-12H2,1-4H3
- InChI Key: RGWATMSCHWACQV-UHFFFAOYSA-N
- SMILES: CC(OC1C2(C(CCC2(C(=O)C)O)(O)C2(C(C3(C(=CC2)CC(O)CC3)C)C1)O)C)=O
Computed Properties
- Exact Mass: 422.23
- Monoisotopic Mass: 422.23
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 822
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 124A^2
Metaplexigenin Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
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